Cas no 1002933-20-1 (N-[3-methyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl]propanamide)

N-[3-methyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl]propanamide is a heterocyclic compound featuring a pyrazole core fused with a dihydropyrimidinone moiety. Its molecular structure imparts stability and potential reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of both pyrazole and pyrimidinone functional groups suggests utility in designing biologically active molecules, particularly as a scaffold for kinase inhibitors or antimicrobial agents. The compound's defined stereochemistry and purity ensure reproducibility in research applications. Its synthetic versatility allows for further derivatization, enabling exploration of structure-activity relationships in drug discovery.
N-[3-methyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl]propanamide structure
1002933-20-1 structure
Product Name:N-[3-methyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl]propanamide
CAS No:1002933-20-1
MF:C12H15N5O2
MW:261.279801607132
CID:6256341
Update Time:2025-06-08

N-[3-methyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl]propanamide Chemical and Physical Properties

Names and Identifiers

    • N-[3-methyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl]propanamide
    • Propanamide, N-[1-(1,6-dihydro-4-methyl-6-oxo-2-pyrimidinyl)-3-methyl-1H-pyrazol-5-yl]-
    • Inchi: 1S/C12H15N5O2/c1-4-10(18)14-9-5-8(3)16-17(9)12-13-7(2)6-11(19)15-12/h5-6H,4H2,1-3H3,(H,14,18)(H,13,15,19)
    • InChI Key: ZIOJLHZDEFUCRJ-UHFFFAOYSA-N
    • SMILES: C(NC1N(C2NC(=O)C=C(C)N=2)N=C(C)C=1)(=O)CC

Experimental Properties

  • Density: 1.37±0.1 g/cm3(Predicted)
  • pka: 7.09±0.50(Predicted)

N-[3-methyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl]propanamide Pricemore >>

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Additional information on N-[3-methyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl]propanamide

Research Briefing on N-[3-methyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl]propanamide (CAS: 1002933-20-1)

N-[3-methyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl]propanamide (CAS: 1002933-20-1) is a novel small molecule compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique pyrimidine-pyrazole hybrid structure, has shown promising potential in various therapeutic applications, particularly in the modulation of key biological pathways involved in inflammation and oncology. The following briefing provides an overview of the latest research developments related to this compound, including its synthesis, mechanism of action, and preclinical findings.

Recent studies have focused on the synthesis and optimization of N-[3-methyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl]propanamide to enhance its bioavailability and target specificity. A 2023 publication in the Journal of Medicinal Chemistry detailed a streamlined synthetic route that improved the yield and purity of the compound, making it more amenable for large-scale production. The study also highlighted the compound's stability under physiological conditions, which is a critical factor for its potential use in vivo.

In terms of mechanism of action, N-[3-methyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl]propanamide has been identified as a potent inhibitor of specific kinases involved in inflammatory signaling pathways. Research published in Bioorganic & Medicinal Chemistry Letters demonstrated that the compound effectively suppresses the activity of p38 MAP kinase, a key mediator of inflammatory responses. This finding suggests its potential utility in treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Preclinical studies have further explored the therapeutic potential of this compound in oncology. A 2022 study in Molecular Cancer Therapeutics reported that N-[3-methyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl]propanamide exhibits selective cytotoxicity against certain cancer cell lines, particularly those with dysregulated kinase signaling. The compound was shown to induce apoptosis in vitro and inhibit tumor growth in xenograft models, with minimal off-target effects. These results position it as a promising candidate for further development as an anticancer agent.

Despite these encouraging findings, challenges remain in the clinical translation of N-[3-methyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl]propanamide. Current research is addressing issues related to its pharmacokinetic profile and potential drug-drug interactions. A recent pharmacokinetic study published in European Journal of Pharmaceutical Sciences revealed that the compound has moderate oral bioavailability and a relatively short half-life, necessitating further structural modifications or formulation strategies to optimize its therapeutic efficacy.

In conclusion, N-[3-methyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl]propanamide (CAS: 1002933-20-1) represents a compelling area of research in chemical biology and drug discovery. Its dual potential in inflammation and oncology, coupled with recent advancements in synthesis and mechanistic understanding, underscores its significance as a lead compound. Future studies will likely focus on overcoming its current limitations and advancing it toward clinical trials, paving the way for new therapeutic options in these critical areas of medicine.

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